6-(2-Fluorophenyl)-4,7-dimethyl-2-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(2-fluorophenyl)-4,7-dimethyl-2-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H23FN6O3/c1-14-13-27-17-18(23-20(27)28(14)16-6-4-3-5-15(16)22)24(2)21(30)26(19(17)29)8-7-25-9-11-31-12-10-25/h3-6,13H,7-12H2,1-2H3
• InChI Key: FDMUGBOXSROHIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4=CC=CC=C4F)N(C(=O)N(C3=O)CCN5CCOCC5)C
• Molecular Formula: C21H23FN6O3
• Molecular Weight: 426.4 g/mol
• CAS No.: 878729-78-3

Description

6-(2-Fluorophenyl)-4,7-dimethyl-2-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H23FN6O3 and its molecular weight is 426.452. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have synthesized and evaluated derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, focusing on their potential as antidepressant agents due to their affinity for serotonin receptors and inhibitory activity on phosphodiesterases. These studies have identified compounds with significant potential for antidepressant and/or anxiolytic applications, underlining the importance of fluorinated arylpiperazinylalkyl derivatives in the development of new therapeutic agents (Zagórska et al., 2016).

Antiproliferative Activity

Another area of interest has been the design and synthesis of novel compounds based on the purine scaffold for anticancer applications. Researchers have focused on compounds bearing a N-(2-morpholinoethyl) group and a 2-substituted imidazole segment on a naphthoquinone skeleton, evaluating their cytotoxicity against various cancer cell lines. This research highlights the potential of these derivatives in the development of new anticancer agents (Liu et al., 2018).

Photophysical and Photostability Studies

The study of imidazole-based fluorophores, including those containing fluorine atoms, has provided insights into their photophysical properties and potential applications in materials science, particularly in organic light-emitting devices (OLEDs) and fluorescent probes. These studies focus on the synthesis, characterization, and evaluation of the fluorescence properties and photostability of these compounds, which are crucial for their application in various technological fields (Bojinov & Panova, 2007).